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Compound of Interest

Compound Name: Lumogallion

Cat. No.: B1664157

Introduction

Aluminum, a ubiquitous element, is monitored in various matrices, including biological fluids,
parenteral solutions, and environmental samples, due to its potential toxicity. This document
outlines a sensitive and reliable High-Performance Liquid Chromatography (HPLC) method for
the quantification of aluminum. The method is based on the pre-column formation of a highly
fluorescent complex between aluminum and Lumogallion (4-chloro-3-(2,4-
dihydroxyphenylazo)-2-hydroxybenzene-1-sulfonic acid). The resulting complex is then
separated by reversed-phase HPLC and detected by fluorescence, offering high selectivity and
sensitivity. This approach has been successfully applied to the determination of aluminum in
human serum, urine, and parenteral solutions.[1][2][3][4]

Quantitative Data Summary

The following table summarizes the quantitative performance of the HPLC-Lumogallion
method as reported in various studies.
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Aqueous ] Parenteral
Parameter Serum[3] . Urine .
Solution Solutions
Limit of Detection 0.45 pg (on-
0.05 pg/L 0.05-0.1 pg/L 0.1 pg/L
(LOD) column)
Limit of
Quantification 2.2 pg/L Not Reported Not Reported Not Reported
(LOQ)
Linear Range Not Reported 1 - 200 pg/L Not Reported Not Reported
Recovery > 90% > 90% Not Reported > 90%
Relative
Standard Not Reported < 1% at 50 pg/L Not Reported Not Reported

Deviation (RSD)

Experimental Protocols

This section provides detailed methodologies for sample preparation and HPLC analysis.

l. Reagents and Materials

e Aluminum standard solutions

» Lumogallion reagent

» Perchloric acid (0.83 mol/L)

e Sodium hydroxide (2 mol/L)

e Methanol

o Potassium hydrogen phthalate (0.2 mol/L and 0.02 M)
o Acetonitrile (HPLC grade)

¢ Distilled deionized water
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e LiChrosorb RP-18 column or equivalent C18 column

Il. Sample Preparation

A. Serum Samples

To deproteinize, mix serum samples with 0.83 mol/L perchloric acid.

Centrifuge the mixture.

Collect the supernatant and mix it with the Lumogallion reagent.

Allow the complex to form for 1 hour at pH 5 = 0.5.

B. Urine Samples

Pretreat urine samples with 2 mol/L sodium hydroxide and methanol.

Incubate at -20°C for 1 hour.

Centrifuge the mixture and discard the supernatant.

Resuspend the precipitate in perchloric acid.

Add the Lumogallion reagent and allow the complex to form for 1 hour at pH 5 + 0.5.
C. Parenteral Solutions and Injections

« Dilute the samples as needed with distilled deionized water.

o Add the Lumogallion reagent.

e Adjust the pH to 5 £ 0.5 and allow 1 hour for complex formation.

lll. HPLC Analysis

A. Chromatographic Conditions from Clinical Chemistry Study
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» Mobile Phase: A mixture of 100 mL of 0.2 mol/L potassium hydrogen phthalate, 220 mL of
acetonitrile, and distilled deionized water to make up 1 liter.

e Flow Rate: 1 mL/min

e Injection Volume: 5 pL

o Column: A suitable reversed-phase column.

» Detection: Fluorescence detector with excitation at 500 nm and emission at 575 nm.

e Elution Time: The major aluminum-lumogallion complex elutes at approximately 3.5
minutes.

B. Chromatographic Conditions from Journal of Chromatography B: Biomedical Applications
Study

» Mobile Phase: 30% acetonitrile, 70% 0.02 M potassium hydrogen phthalate, and 10 uM
Lumogallion.

e Column: LiChrosorb RP-18
o Detection: Fluorescence detector with excitation at 505 nm and emission at 574 nm.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key processes involved in the HPLC quantification of
aluminum using Lumogallion.
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Caption: Experimental workflow for HPLC quantification of aluminum.
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Caption: Logical relationship of the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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